Cas no 886620-76-4 (3-(4-fluorophenyl)-1-(4-methoxyphenyl)propan-1-one)

• Product Name: 3-(4-fluorophenyl)-1-(4-methoxyphenyl)propan-1-one
• CAS No: 886620-76-4
• MF: C₁₆H₁₅FO₂
• MW: 258.287508249283
• MDL: MFCD03843561
• CID: 1928368
• PubChem ID: 11586950
• Update Time: 2025-05-22

3-(4-fluorophenyl)-1-(4-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-1-(4-methoxyphenyl)propan-1-one
• 3-(4-FLUOROPHENYL)-4'-METHOXYPROPIOPHENONE
• SureCN1304164
• AGN-PC-00C537
• CTK5G1162
• AG-H-58525
• KB-178132
• 1-Propanone, 3-(4-fluorophenyl)-1-(4-methoxyphenyl)-
• 3-(4-fluoro-phenyl)-1-(4-methoxy-phenyl)-propan-1-one
• DTXSID10469023
• DTXCID70419842
• 886620-76-4
• AKOS016021694
• MFCD03843561
• RZSZPMGLWZECGV-UHFFFAOYSA-N
• SCHEMBL1304164

• MDL： MFCD03843561
• Inchi： 1S/C16H15FO2/c1-19-15-9-5-13(6-10-15)16(18)11-4-12-2-7-14(17)8-3-12/h2-3,5-10H,4,11H2,1H3
• InChI Key： RZSZPMGLWZECGV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 258.10600
• Monoisotopic Mass: 258.10560788Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.64980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3-(4-fluorophenyl)-1-(4-methoxyphenyl)propan-1-one

Introduction to 3-(4-Fluorophenyl)-1-(4-Methoxyphenyl)Propan-1-one

3-(4-Fluorophenyl)-1-(4-Methoxyphenyl)Propan-1-one, also known by its CAS number CAS No. 886620-76-4, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of propanone, with two aromatic substituents: a 4-fluorophenyl group and a 4-methoxyphenyl group. The presence of these substituents imparts unique electronic and steric properties, making it a valuable molecule for various applications.

The structure of 3-(4-Fluorophenyl)-1-(4-Methoxyphenyl)Propan-1-one consists of a central ketone group connected to two aromatic rings. The 4-fluorophenyl group introduces electron-withdrawing effects due to the fluorine atom, while the 4-methoxyphenyl group contributes electron-donating effects via the methoxy group. This combination creates a dynamic interplay between electron withdrawal and donation, which can influence the compound's reactivity and biological activity.

Recent studies have explored the potential of CAS No. 886620-76-4 in drug discovery. Researchers have found that this compound exhibits promising anti-inflammatory and antioxidant properties, making it a candidate for therapeutic applications. Its ability to modulate cellular signaling pathways has been particularly intriguing, as it may offer new avenues for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmacological applications, 3-(4-Fluorophenyl)-1-(4-Methoxyphenyl)Propan-1-one has shown potential in materials science. Its aromatic structure and functional groups make it suitable for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in this area have demonstrated that this compound can enhance the performance of organic field-effect transistors (OFETs), paving the way for next-generation electronic devices.

The synthesis of CAS No. 886620-76-4 typically involves multi-step organic reactions, including Friedel-Crafts acylation and nucleophilic substitution. These methods allow for precise control over the substitution patterns on the aromatic rings, ensuring high purity and consistency in the final product. Researchers have also explored greener synthesis routes, such as using microwave-assisted techniques or enzymatic catalysis, to improve efficiency and reduce environmental impact.

The physical properties of 3-(4-Fluorophenyl)-1-(4-Methoxyphenyl)Propan-1-one are well-documented. It exists as a crystalline solid with a melting point of approximately 95°C and a boiling point around 350°C under standard conditions. Its solubility in common solvents like dichloromethane and ethanol makes it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of biological activity, recent studies have highlighted the compound's ability to inhibit certain enzymes associated with cancer progression. For instance, it has been shown to suppress the activity of matrix metalloproteinases (MMPs), which are key players in tumor invasion and metastasis. These findings suggest that CAS No. 886620-76-4 could serve as a lead compound for developing anti-cancer therapies.

The electronic properties of 3-(4-Fluorophenyl)-1-(4-Methoxyphenyl)Propan-1-one have also been studied extensively using computational methods such as density functional theory (DFT). These studies reveal that the compound exhibits a conjugated π-system that facilitates charge transport, making it an attractive candidate for use in organic photovoltaic devices (OPVs). Researchers are currently exploring ways to optimize its electronic structure further to enhance device performance.

In conclusion, CAS No. 886620-76-4, or 3-(4-Fluorophenyl)-1-(4-Methoxyphenyl)Propan-1-one, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with its promising biological and electronic properties, positions it as an important molecule for future research and development efforts.